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Compound of Interest

Compound Name: Alpidem-d14

Cat. No.: B564242 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents is a critical component of laboratory safety and regulatory

compliance. Alpidem-d14, a deuterated analog of the anxiolytic compound Alpidem, requires

stringent disposal procedures due to its classification as a controlled substance. This guide

provides essential, step-by-step information to ensure the safe and legal disposal of Alpidem-
d14.

Chemical and Physical Properties of Alpidem-d14
A clear understanding of the chemical and physical properties of Alpidem-d14 is fundamental

to its safe handling. The following table summarizes key quantitative data for this compound.

Property Value

Molecular Formula C₂₁H₉D₁₄Cl₂N₃O

Molecular Weight 418.42 g/mol

Appearance White Solid

Storage Temperature 2-8°C (Refrigerator)

Solubility Soluble in Chloroform
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Alpidem is classified as a controlled substance, and therefore, Alpidem-d14 must be disposed

of in accordance with the regulations set forth by the Drug Enforcement Administration (DEA)

and local authorities. Standard laboratory waste streams are not appropriate for this

compound.

Step-by-Step Disposal Protocol:
Segregation and Labeling:

Isolate all Alpidem-d14 waste, including empty containers, contaminated personal

protective equipment (PPE), and any unused material.

Clearly label the waste container as "Alpidem-d14 Waste for Disposal" and include

appropriate hazard symbols.

Contact a Reverse Distributor:

The primary and required method for the disposal of controlled substances from a

laboratory is through a DEA-registered reverse distributor.[1][2]

Your institution's Environmental Health and Safety (EHS) office can provide a list of

approved reverse distributors.

Record Keeping:

Meticulous record-keeping is a legal requirement for the disposal of controlled substances.

Prior to disposal, complete a DEA Form 41, "Registrants Inventory of Drugs Surrendered."

This form documents the substance, quantity, and form of the material being disposed of.

Two authorized individuals must witness the process of preparing the waste for the

reverse distributor and sign the disposal records.

Transfer to the Reverse Distributor:

Schedule a pickup with the chosen reverse distributor.

Follow their specific instructions for packaging and transportation.
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Retain all documentation provided by the reverse distributor as proof of proper disposal.

These records must be kept for a minimum of two years.[1]

Important Considerations:

Do not dispose of Alpidem-d14 down the drain or in the regular trash.

Do not attempt to neutralize or chemically alter the Alpidem-d14 waste unless you have a

specifically approved and documented procedure from your EHS office.

Empty containers that once held Alpidem-d14 should be managed as hazardous waste and

disposed of through the reverse distributor, unless triple-rinsed with a suitable solvent, in

which case the rinsate must be collected and treated as hazardous waste.

Experimental Workflow for Disposal
The following diagram illustrates the procedural flow for the proper disposal of Alpidem-d14 in

a laboratory setting.
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Experimental Workflow for Alpidem-d14 Disposal

Start: Alpidem-d14 Waste Generated

Segregate and Label Waste

Contact Environmental Health & Safety (EHS)

Select DEA-Registered Reverse Distributor

Complete DEA Form 41 (Witnessed)

Package Waste According to Reverse Distributor Guidelines

Transfer Waste to Reverse Distributor

Retain All Disposal Records (min. 2 years)

End: Proper Disposal Complete

Click to download full resolution via product page

Alpidem-d14 Disposal Workflow
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Mechanism of Action: Alpidem and the GABA-A
Receptor
Alpidem, and by extension its deuterated analog, exerts its anxiolytic effects by acting as a

selective positive allosteric modulator of the GABA-A receptor. This receptor is a ligand-gated

ion channel that, upon binding of the neurotransmitter gamma-aminobutyric acid (GABA),

allows the influx of chloride ions into the neuron, leading to hyperpolarization and a reduction in

neuronal excitability.

The diagram below illustrates the signaling pathway involving Alpidem at the GABA-A receptor.
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Alpidem's Mechanism of Action at the GABA-A Receptor
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Alpidem's Modulation of the GABA-A Receptor

By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of Alpidem-d14, thereby protecting themselves, their colleagues, and the

environment, while upholding the highest standards of laboratory practice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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